Cas no 77279-89-1 (4-Fluoro-3-phenoxybenzoic Acid)

4-Fluoro-3-phenoxybenzoic Acid is a fluorinated aromatic carboxylic acid derivative with the molecular formula C₁₃H₉FO₃. This compound is characterized by its fluoro and phenoxy substituents on the benzoic acid backbone, which impart unique reactivity and physicochemical properties. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The fluorine atom enhances metabolic stability and lipophilicity, while the phenoxy group contributes to structural diversity. Its high purity and well-defined structure make it suitable for precision applications in research and industrial processes. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.

4-Fluoro-3-phenoxybenzoic Acid structure

77279-89-1 structure

Product Name:4-Fluoro-3-phenoxybenzoic Acid

CAS No:77279-89-1

MF:C₁₃H₉FO₃

MW:232.207167387009

MDL:MFCD03617287

CID:572392

PubChem ID:157032

Update Time:2025-10-15

4-Fluoro-3-phenoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-fluoro-3-phenoxy-
- 4-Fluoro-3-phenoxybenzoic acid
- 4-fluoro-3-(phenoxy)benzoic acid
- AC1L4H9B
- AC1Q73BI
- AG-H-08873
- CTK5E4139
- SureCN979843
- 4-Fluoro-3-phenoxy-benzoic acid
- NS00067255
- 4-FLUORO-3-PHENOXY BENZOIC ACID
- 4-Fluoro-3-phenoxy benzoic acid 100 microg/mL in Acetonitrile
- 77279-89-1
- MFCD03617287
- DTXSID00228005
- Benzoic acid, 4-fluoro-3-phenoxy-
- 4-luoro-3-phenoxybenzoic acid
- CHEBI:165196
- Z2KNN3JH97
- VS-12572
- FLUORO-3-PHENOXYBENZOIC ACID, 4-
- SCHEMBL979843
- beta-cyfluthrin TP1
- UNII-Z2KNN3JH97
- 4-Fluoro-3-phenoxybenzoicacid
- AKOS015918257
- 4-Fluoro-3-phenoxybenzoic Acid
- MDL： MFCD03617287
- Inchi： 1S/C13H9FO3/c14-11-7-6-9(13(15)16)8-12(11)17-10-4-2-1-3-5-10/h1-8H,(H,15,16)
- InChI Key： VLXNXMTVRWIUJZ-UHFFFAOYSA-N
- SMILES： FC1C=CC(C(=O)O)=CC=1OC1C=CC=CC=1

Computed Properties

Exact Mass: 232.054
Monoisotopic Mass: 232.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5A^2
XLogP3: 3.1

Experimental Properties

Density: 1.313
Boiling Point: 351.1°C at 760 mmHg
Flash Point: 166.2°C
Refractive Index: 1.589

4-Fluoro-3-phenoxybenzoic Acid Pricemore >>

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